Cas no 2229615-51-2 (tert-butyl N-{1-4-(dimethylamino)phenyl-2-oxoethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-4-(dimethylamino)phenyl-2-oxoethyl}-N-methylcarbamate
• CAS No: 2229615-51-2
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 6259063
• PubChem ID: 165776741
• Update Time: 2025-10-14

tert-butyl N-{1-4-(dimethylamino)phenyl-2-oxoethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-4-(dimethylamino)phenyl-2-oxoethyl}-N-methylcarbamate
• EN300-1878076
• 2229615-51-2
• tert-butyl N-{1-[4-(dimethylamino)phenyl]-2-oxoethyl}-N-methylcarbamate

• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(20)18(6)14(11-19)12-7-9-13(10-8-12)17(4)5/h7-11,14H,1-6H3
• InChI Key： DVEAMODBQXKNOO-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC(=CC=1)N(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-{1-4-(dimethylamino)phenyl-2-oxoethyl}-N-methylcarbamate

tert-butyl N-{1-4-(dimethylamino)phenyl-2-oxoethyl}-N-methylcarbamate (CAS No. 2229615-51-2): An Overview

tert-butyl N-{1-4-(dimethylamino)phenyl-2-oxoethyl}-N-methylcarbamate (CAS No. 2229615-51-2) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound, often referred to as a tert-butyl carbamate derivative, is characterized by its unique structural features, which include a tert-butyl group, a dimethylamino phenyl moiety, and a carbamate functional group. These structural elements contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The tert-butyl carbamate derivative (CAS No. 2229615-51-2) has been the subject of numerous studies aimed at understanding its chemical properties and potential biological activities. Recent research has highlighted its role as a protecting group in organic synthesis, particularly in the context of peptide and nucleoside synthesis. The tert-butyl group provides excellent protection against unwanted side reactions, while the carbamate functionality can be selectively cleaved under mild conditions, making it an ideal choice for multistep synthetic processes.

In the realm of pharmaceutical research, tert-butyl N-{1-4-(dimethylamino)phenyl-2-oxoethyl}-N-methylcarbamate has shown promise as a prodrug candidate. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The dimethylamino phenyl moiety in this compound is believed to enhance its solubility and bioavailability, which are crucial factors for effective drug delivery. Additionally, the presence of the carbamate group allows for controlled release of the active drug, potentially reducing side effects and improving therapeutic outcomes.

One of the key areas of interest in the study of tert-butyl N-{1-4-(dimethylamino)phenyl-2-oxoethyl}-N-methylcarbamate is its potential as an antimicrobial agent. Recent studies have demonstrated that compounds with similar structural features exhibit potent antibacterial and antifungal activities. The dimethylamino phenyl group is thought to play a critical role in disrupting microbial cell membranes, leading to cell death. This property makes tert-butyl N-{1-4-(dimethylamino)phenyl-2-oxoethyl}-N-methylcarbamate a promising candidate for the development of new antimicrobial therapies.

Another significant application of tert-butyl N-{1-4-(dimethylamino)phenyl-2-oxoethyl}-N-methylcarbamate is in the field of cancer research. Preliminary studies have shown that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The exact mechanism of action is still under investigation, but it is believed that the compound's ability to modulate protein-protein interactions and alter gene expression profiles contributes to its anticancer effects.

The synthesis of tert-butyl N-{1-4-(dimethylamino)phenyl-2-oxoethyl}-N-methylcarbamate typically involves multiple steps, including the formation of the tert-butyl carbamate intermediate and subsequent functionalization with the dimethylamino phenyl moiety. Advanced synthetic techniques such as transition metal-catalyzed reactions and organocatalysis have been employed to optimize yield and purity. These methods have also facilitated the exploration of structural analogs with enhanced biological activities.

In conclusion, tert-butyl N-{1-4-(dimethylamino)phenyl-2-oxoethyl}-N-methylcarbamate (CAS No. 2229615-51-2) is a versatile compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features make it an attractive candidate for various roles, including protecting groups in organic synthesis, prodrugs for improved drug delivery, antimicrobial agents, and anticancer therapeutics. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern scientific inquiry.